N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide

• Molecular Formula: C22H19N5O4S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H19N5O4S/c1-14-12-15(2)24-22(23-14)27-32(29,30)18-10-8-17(9-11-18)25-21(28)19-13-20(31-26-19)16-6-4-3-5-7-16/h3-13H,1-2H3,(H,25,28)(H,23,24,27)
• InChI Key: PVYAFRZLWOTEQJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=NOC(=C3)C4=CC=CC=C4)C

Description

N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide, also known as DMSO, is a chemical compound that has been extensively studied in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and the regulation of gene expression. N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has been shown to activate the nuclear factor-kappa B (NF-κB) pathway, which plays a key role in the regulation of immune and inflammatory responses. N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has also been shown to modulate the activity of various enzymes, including protein kinase C and phospholipase A2.
Biochemical and Physiological Effects:
N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, alleviate pain, and promote tissue regeneration. N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has also been shown to have antioxidant properties and to protect against oxidative stress. In addition, N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has been shown to have antimicrobial properties and to inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has several advantages for lab experiments, including its ability to solubilize a wide range of compounds and its ability to penetrate biological membranes. However, N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide can also have cytotoxic effects at high concentrations and can interfere with some assays. Therefore, it is important to carefully consider the concentration and duration of exposure when using N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide in lab experiments.

Future Directions

There are several potential future directions for the study of N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide. One area of interest is its potential use as a therapeutic agent for various conditions, including inflammatory and neurodegenerative diseases. Another area of interest is its potential use as a cryoprotectant for cells and tissues. Further research is also needed to fully understand the mechanism of action of N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide and to explore its potential applications in various fields.
Conclusion:
In conclusion, N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide is a chemical compound that has been extensively studied in the field of scientific research due to its unique properties and potential applications in various fields. It has been shown to have anti-inflammatory and analgesic properties, to modulate various signaling pathways, and to have a variety of biochemical and physiological effects. While N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has several advantages for lab experiments, it is important to carefully consider its potential limitations and to use it appropriately. Future research is needed to fully understand the potential applications of N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide and to explore its mechanism of action.

Synthesis Methods

N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide can be synthesized by reacting 4,6-dimethyl-2-pyrimidinamine with 4-(chlorosulfonyl)phenyl isocyanate followed by reaction with 5-phenylisoxazole-3-carboxylic acid. The resulting product is then purified by recrystallization and characterized by various spectroscopic techniques.

Scientific Research Applications

N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has been widely used in scientific research due to its unique properties such as its ability to penetrate biological membranes and its solubility in both polar and nonpolar solvents. It has been used as a solvent for a variety of compounds and as a cryoprotectant for cells and tissues. N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-5-phenylisoxazole-3-carboxamide has also been shown to have anti-inflammatory and analgesic properties, making it a potential therapeutic agent for various conditions.